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Compound of Interest

Compound Name: C.I. Reactive red 2

CAS No.: 12226-03-8

Cat. No.: B083879

Get Quote

Welcome to the technical support center for Reactive Red 2. This guide is designed for

researchers, scientists, and drug development professionals who are encountering solubility

challenges with this versatile azo dye. As Senior Application Scientists, we have compiled field-

proven insights and troubleshooting protocols to help you achieve consistent and reliable

experimental results.

Frequently Asked Questions (FAQs)
Q1: I'm having trouble dissolving Reactive Red 2. What
is its expected solubility in water?
A: Reactive Red 2, also known as Procion Red MX-5B, is a water-soluble anionic dye, a

property conferred by the sulfonate groups (-SO₃Na) in its molecular structure.[1][2] However,

its solubility is finite and highly dependent on temperature. It is a purplish-red powder.[3][4] If

you are observing particulate matter or poor dissolution, it is likely due to concentration,

temperature, or other factors discussed below.

The reported solubility in water increases significantly with temperature:
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Temperature Solubility (g/L) Source

20°C (68°F) 60 g/L [3][4]

50°C (122°F) 160 g/L [3][4]

This data underscores the critical role of temperature in preparing your stock solutions.

Attempting to create highly concentrated solutions at room temperature will likely result in

incomplete dissolution.

Q2: Beyond concentration, what are the primary causes
of poor solubility for Reactive Red 2?
A: Several factors can impede the dissolution of Reactive Red 2. Understanding these is the

first step in effective troubleshooting.

Water Quality: The use of hard water is a common culprit. Divalent cations like calcium

(Ca²⁺) and magnesium (Mg²⁺), or heavy metal ions like iron (Fe²⁺/³⁺), can complex with the

anionic dye molecules.[5] This interaction reduces the dye's affinity for water, leading to

precipitation and altered color.[3][5]

pH of the Solvent: The pH of your water or buffer is critical. While the covalent reaction of the

dye with substrates like cellulose requires alkaline conditions (pH 10-11), the initial

dissolution process should be carried out in neutral water (pH ~6.5-7.5).[5][6][7] Preparing

the solution in a highly acidic or alkaline medium can promote dye hydrolysis or aggregation.

Presence of Electrolytes: Reactive dyes are sensitive to high concentrations of salts

(electrolytes).[8] While salts like sodium sulfate are often used in dyeing protocols to promote

dye uptake onto a substrate (a "salting-out" effect), adding them to a concentrated dye

solution before it is fully dissolved can drastically reduce its solubility.[6][9]

Improper Dissolution Technique: Simply adding the powder to water without proper technique

can lead to clumping. The outer layer of a clump may hydrate, forming a barrier that prevents

the solvent from reaching the powder inside.
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T1: My Reactive Red 2 solution is not clear. What is the
standard protocol to improve solubility?
A: This is the most common issue. By systematically controlling the dissolution parameters, you

can achieve a clear, homogenous solution. Follow this validated protocol.

Select the Right Solvent: Always begin with high-purity, deionized (DI) or distilled water that

is free of heavy metal ions.[5]

Warm the Solvent: Gently heat the water to 40-50°C.[1][3] This provides the necessary

thermal energy to break the intermolecular forces in the dye powder. Crucially, do not use

boiling water, as excessively high temperatures can degrade the dye.[5][10]

Prepare a Slurry: In a separate vessel, create a smooth paste or slurry of the Reactive Red 2

powder by adding a small amount of room-temperature DI water.[11] This "pasting up" step

is essential to ensure each particle is wetted, preventing clumping.

Dissolve the Dye: Slowly add the warm (40-50°C) water to the dye slurry while stirring

continuously.[5]

Adjust to Final Volume: Once the dye is fully dissolved, add any remaining water to reach

your target concentration and allow the solution to cool to room temperature.

Verify Dissolution: A properly prepared solution should be clear and free of visible particulate

matter.

The following workflow diagram illustrates this standard procedure.
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T2: I followed the standard protocol, but my solution is
still cloudy or has precipitates. What advanced steps
can I take?
A: If the standard method fails, particularly with high concentrations or older dye lots, you may

need to employ chemical or physical aids.

Urea is a chaotropic agent, meaning it disrupts the structure of water and interferes with

hydrophobic interactions, thereby increasing the solubility of many organic molecules.[9][11]

Protocol:

Prepare your DI water and warm it to 40-50°C as in the standard protocol.

Dissolve a small amount of urea (e.g., 1-2% w/v) in the warm water.

Use this urea solution to prepare the dye slurry and for the final dissolution step.

Ensure the pH of your water is neutral. If you are using a buffer system, prepare the dye stock

in neutral DI water first before adding it to the buffered solution. Reactive dyes are most stable

at a neutral pH for storage.[6]

For highly challenging applications, creating a mixed micellar system can dramatically enhance

solubility.[12][13] Micelles are aggregates of surfactant molecules that can encapsulate the

poorly soluble dye in their hydrophobic core, allowing it to be dispersed in the aqueous

medium. A combination of a cationic surfactant (like Cetylpyridinium Chloride, CPC) and a

nonionic surfactant (like Triton X-114) is effective.[12] This is an advanced technique typically

used when other methods fail or for specific formulation needs.

If a small amount of particulate matter remains, it may be due to minor impurities or a small

fraction of aggregated dye.

Prepare the dye solution using the standard protocol.

Allow the solution to cool completely.
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Filter the solution through a 0.22 µm or 0.45 µm syringe filter to remove any remaining micro-

precipitates. This ensures a perfectly homogenous solution for sensitive applications like

HPLC or microfluidics.

The following diagram provides a logical flow for troubleshooting these persistent issues.
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Q3: Are there any specific safety considerations when
handling Reactive Red 2?
A: Yes. As with any laboratory chemical, proper personal protective equipment (PPE) is

mandatory. Reactive Red 2 is classified as a hazardous substance.[14]

Irritation: It can cause skin and serious eye irritation.[15][16]

Sensitization: It may cause an allergic skin reaction or allergy/asthma symptoms if inhaled.

[16] It is a known sensitizer.[15]

Handling: Always handle the powder in a well-ventilated area or fume hood to avoid inhaling

dust.[15] Wear protective gloves, clothing, and eye protection.[16]

Always consult the latest Safety Data Sheet (SDS) provided by your supplier for

comprehensive safety information.[16][17]
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Parameter Common Issue
Recommended
Action

Rationale

Temperature
Dissolving at room

temperature

Warm solvent to 40-

50°C. Do not boil.[5]

Increases kinetic

energy, overcoming

intermolecular forces

to enhance solubility.

[10]

Water Quality Using tap water
Use deionized or

distilled water.[5]

Prevents precipitation

caused by reactions

with divalent cations

(Ca²⁺, Mg²⁺).[5]

pH
Dissolving in

acidic/alkaline buffer

Dissolve in neutral

(pH 6.5-7.5) water

first.[5]

Avoids premature

hydrolysis or

aggregation of the dye

molecules.[7]

Technique
Clumping of dye

powder

Prepare a slurry/paste

with a small amount of

water before adding

the bulk solvent.[11]

Ensures all particles

are wetted, allowing

for complete and rapid

dissolution.

Additives
High salt

concentration

Dissolve dye

completely before

adding electrolytes

like NaCl or Na₂SO₄.

[9]

High electrolyte

concentration reduces

the solubility of

reactive dyes

("salting-out" effect).

[6]

By methodically addressing these factors, you can successfully overcome the solubility

challenges associated with Reactive Red 2 and ensure the quality and reproducibility of your

experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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